Cas no 2244087-27-0 (Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244087-27-0
• MF: C₁₃H₅ClF₆O
• MW: 326.621623754501
• CID: 5194342
• Update Time: 2025-07-18

Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C13H5ClF6O/c14-8-2-1-7(15)5-11(8)21-12-9(16)3-6(4-10(12)17)13(18,19)20/h1-5H
• InChI Key： QSFUMBLZODTTJK-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC(F)=CC=C1Cl

Additional information on Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- (CAS No. 2244087-27-0): A Comprehensive Overview

Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-, identified by its CAS number 2244087-27-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically positioned to enhance its pharmacological properties. The structural features of this molecule, including its 2-(2-chloro-5-fluorophenoxy) and 1,3-difluoro-5-(trifluoromethyl) substituents, contribute to its unique chemical and biological behavior, making it a promising candidate for further investigation in drug development.

The synthesis of Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- involves a series of carefully orchestrated chemical reactions that highlight the importance of fluorine in modulating molecular interactions. The introduction of fluorine atoms at specific positions in the benzene ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for its exploration in various therapeutic applications.

In the realm of medicinal chemistry, the study of fluorinated aromatic compounds has been extensively documented for their potential in improving drug efficacy and bioavailability. The presence of multiple fluorine atoms in Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- not only enhances its binding affinity to biological targets but also provides a scaffold for further derivatization. This flexibility allows researchers to modify the molecule's properties while retaining its core pharmacological activity.

Recent research has demonstrated the compound's potential in inhibiting specific enzymes and receptors involved in various diseases. For instance, studies have shown that derivatives of this molecule exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in cancer and inflammatory disorders. The structural motif of Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- has been found to interact with these targets in a manner that disrupts their normal function, thereby offering a novel therapeutic approach.

The role of fluorine in medicinal chemistry is well-established, with numerous examples demonstrating its impact on drug design. The ability of fluorine to influence electronic properties and steric interactions makes it an invaluable element in creating molecules with enhanced pharmacological profiles. In the case of Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)-, the strategic placement of fluorine atoms optimizes its interaction with biological systems, leading to improved drug-like properties.

The synthesis and characterization of this compound have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These tools provide detailed insights into the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. Additionally, computational methods such as molecular modeling have been employed to predict the compound's behavior and optimize its design.

In conclusion, Benzene, 2-(2-chloro-5-fluorophenoxy)-1,3-difluoro-5-(trifluoromethyl)- represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a crucial role in the development of next-generation drugs.